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Compound of Interest

Compound Name: N-Benzyl-5-bromopicolinamide

CAS No.: 951885-05-5

Cat. No.: B1294178

Get Quote

Disclaimer: Publicly accessible, experimentally verified spectroscopic data for N-Benzyl-5-
bromopicolinamide is limited. The data presented in this guide is a combination of predicted

values from computational models and expected values based on the analysis of structurally

related compounds. This document is intended to serve as a reference guide for researchers,

scientists, and drug development professionals.

Introduction
N-Benzyl-5-bromopicolinamide is a chemical compound of interest in medicinal chemistry

and materials science. Its structural characterization is crucial for confirming its identity, purity,

and for elucidating its role in various chemical and biological processes. This technical guide

provides a summary of the expected spectroscopic data from Nuclear Magnetic Resonance

(NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. Detailed, generalized

experimental protocols for obtaining such data are also included.

Predicted Spectroscopic Data
The following tables summarize the predicted and expected spectroscopic data for N-Benzyl-5-
bromopicolinamide.
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Table 1: Predicted ¹H and ¹³C NMR Data
Solvent: CDCl₃, Reference: TMS

¹H NMR
Chemical Shift
(δ) ppm

Multiplicity Integration Assignment

Pyridine-H6 ~8.6 d 1H Aromatic CH

Pyridine-H3 ~8.2 d 1H Aromatic CH

Pyridine-H4 ~7.9 dd 1H Aromatic CH

Amide-NH ~8.5 - 9.5 br s 1H Amide NH

Benzyl-CH₂ ~4.6 d 2H Methylene CH₂

Phenyl-H ~7.2 - 7.4 m 5H Aromatic CH

¹³C NMR Chemical Shift (δ) ppm Assignment

Carbonyl C=O ~164 Amide Carbonyl

Pyridine C2 ~152 Aromatic C-N

Pyridine C6 ~150 Aromatic C-N

Pyridine C4 ~140 Aromatic CH

Phenyl C1' (ipso) ~138 Aromatic C

Phenyl C2', C3', C4' ~127 - 129 Aromatic CH

Pyridine C3 ~125 Aromatic CH

Pyridine C5 ~120 Aromatic C-Br

Benzyl CH₂ ~44 Methylene CH₂

Table 2: Expected Infrared (IR) Absorption Bands
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Wavenumber
(cm⁻¹)

Vibration Mode Functional Group Intensity

3300 - 3500 N-H Stretch Secondary Amide Medium

3000 - 3100 C-H Stretch Aromatic Medium-Weak

2850 - 3000 C-H Stretch Aliphatic (CH₂) Medium-Weak

1640 - 1670 C=O Stretch (Amide I) Secondary Amide Strong

1580 - 1600 C=C Stretch Aromatic Ring Medium

1500 - 1550 N-H Bend (Amide II) Secondary Amide Medium

1400 - 1500 C=C Stretch Aromatic Ring Medium

1200 - 1300 C-N Stretch Amide Medium

1000 - 1100 C-Br Stretch Aryl Halide Medium-Strong

690 - 900
C-H Out-of-plane

Bend
Aromatic Strong

Table 3: Expected Mass Spectrometry (MS)
Fragmentation
Ionization Mode: Electron Ionization (EI)

m/z Proposed Fragment Comments

290/292 [M]⁺

Molecular ion peak (presence

of Br gives M and M+2

isotopes)

185/187 [Br-Py-CO]⁺ Loss of benzyl group

106 [C₆H₅CH₂NH]⁺ Benzylaminium cation

91 [C₇H₇]⁺
Tropylium ion (rearrangement

of benzyl cation)

77 [C₆H₅]⁺ Phenyl cation
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Experimental Protocols
The following are generalized protocols for the spectroscopic analysis of N-Benzyl-5-
bromopicolinamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL

of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an

internal standard.

Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition:

Acquire the spectrum at room temperature.

Use a standard pulse sequence with a 90° pulse angle.

Set the spectral width to cover the range of -2 to 12 ppm.

Employ a relaxation delay of 1-2 seconds.

Accumulate at least 16 scans to ensure a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence.

Set the spectral width to cover the range of 0 to 200 ppm.

Use a relaxation delay of 2-5 seconds.

Accumulate a sufficient number of scans (typically several hundred to thousands) to obtain

a high-quality spectrum.

Data Processing: Process the raw data using appropriate software by applying Fourier

transformation, phase correction, and baseline correction. Calibrate the chemical shifts

relative to the TMS signal (0.00 ppm).
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Mass Spectrometry (MS)
Sample Introduction: Introduce a dilute solution of the compound (in a volatile organic

solvent like methanol or acetonitrile) into the mass spectrometer via direct infusion or

coupled with a gas or liquid chromatograph.

Ionization: For a general overview of fragmentation, use Electron Ionization (EI) at 70 eV. For

softer ionization to primarily observe the molecular ion, Electrospray Ionization (ESI) can be

used.

Mass Analysis: Analyze the ions using a quadrupole, time-of-flight (TOF), or ion trap mass

analyzer.

Data Acquisition: Acquire the mass spectrum over a mass-to-charge (m/z) range of 50-500

Da.

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to

deduce the structure of the fragment ions. For brominated compounds, look for the

characteristic isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio), resulting

in M and M+2 peaks of nearly equal intensity.[1]

Infrared (IR) Spectroscopy
Sample Preparation:

Solid State (KBr Pellet): Mix a small amount of the solid sample (1-2 mg) with

approximately 100-200 mg of dry potassium bromide (KBr). Grind the mixture to a fine

powder and press it into a transparent pellet using a hydraulic press.

Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto

the ATR crystal.

Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample compartment (or clean ATR crystal).
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Place the sample in the spectrometer and record the sample spectrum.

Typically, scan the region from 4000 to 400 cm⁻¹.

Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

Data Analysis: The resulting spectrum should be plotted as transmittance or absorbance

versus wavenumber (cm⁻¹). Identify the characteristic absorption bands and assign them to

the corresponding functional groups and vibrational modes in the molecule.[2][3]

Synthesis and Characterization Workflow
The following diagram illustrates a typical workflow for the synthesis and spectroscopic

characterization of N-Benzyl-5-bromopicolinamide.
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Workflow for Synthesis and Characterization of N-Benzyl-5-bromopicolinamide

Synthesis

Spectroscopic Characterization

5-Bromopicolinic Acid Benzylamine

Amide Coupling Reaction e.g., using coupling agents like DCC/EDC or conversion to acid chloride

Quenching, Extraction, and Washing

Column Chromatography or Recrystallization

¹H and ¹³C NMR

Structural Elucidation

Purity and Structure Check

Mass Spectrometry

Molecular Weight and Formula Confirmation

Molecular Weight Verification

Infrared Spectroscopy

Functional Group Identification

Functional Group Analysis

N-Benzyl-5-bromopicolinamide
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Caption: Synthesis and Spectroscopic Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-
3LYP data - PMC [pmc.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. orgchemboulder.com [orgchemboulder.com]

To cite this document: BenchChem. [Spectroscopic Profile of N-Benzyl-5-bromopicolinamide:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294178/docs#spectroscopic-profile-of-n-benzyl-5-
bromopicolinamide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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